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Compound of Interest

Compound Name: 7-Hydroxytetradecanedioyl-CoA

Cat. No.: B15552104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

I. Introduction
7-Hydroxytetradecanedioyl-CoA is a critical intermediate in the ω-oxidation and subsequent

metabolism of long-chain dicarboxylic acids. As the coenzyme A (CoA) thioester, it represents

the activated form of 7-hydroxytetradecanedioic acid, priming it for enzymatic processing,

including β-oxidation. The presence of a hydroxyl group on the acyl chain suggests its role in

specific metabolic pathways and its potential as a substrate for various enzymes, such as

dehydrogenases and hydratases.

These application notes provide an overview of the potential uses of 7-
Hydroxytetradecanedioyl-CoA in research and drug development, along with detailed

protocols for its handling and use in enzymatic assays. Due to its specialized nature, 7-
Hydroxytetradecanedioyl-CoA is typically not available as a stock item from commercial

suppliers and often requires custom synthesis.

Potential Applications:

Enzyme Kinetics: Serve as a substrate to characterize the activity and kinetics of enzymes

involved in fatty acid metabolism, particularly those acting on hydroxylated or dicarboxylic

acyl-CoAs.
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Metabolic Pathway Analysis: Used as a standard or tracer in studies investigating the flux

and regulation of ω-oxidation and dicarboxylic acid metabolism.

Inhibitor Screening: Act as a substrate in high-throughput screening assays to identify

potential inhibitors of enzymes that process long-chain hydroxyacyl-CoAs, which may be

relevant in metabolic disorders.

II. Physicochemical and Stability Data
The following table summarizes the key physicochemical and stability information for 7-
Hydroxytetradecanedioyl-CoA.

Parameter Value Notes

Molecular Formula C₃₅H₆₀N₇O₁₉P₃S

Molecular Weight 1059.88 g/mol

Purity
>95% (as determined by

HPLC)

Purity should be confirmed

upon receipt if custom

synthesized.

Appearance
White to off-white lyophilized

powder

Solubility
Soluble in aqueous buffers

(e.g., PBS, Tris-HCl)

For concentrations >1 mM,

sonication may be required.

Extinction Coefficient 14,600 M⁻¹cm⁻¹ at 260 nm
Based on the adenine portion

of Coenzyme A.

Storage (Lyophilized)
-20°C for short-term; -80°C for

long-term
Protect from moisture.

Storage (In Solution) -80°C
Prepare single-use aliquots to

avoid freeze-thaw cycles.

Stability
Thioester bond is susceptible

to hydrolysis at pH > 8.0.

Use buffers with a pH between

6.0 and 7.5 for maximum

stability.
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III. Experimental Protocols
Protocol 1: Reconstitution of Lyophilized 7-
Hydroxytetradecanedioyl-CoA
This protocol outlines the procedure for preparing a stock solution from a lyophilized powder.

Workflow Diagram:
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Preparation

Quantification

Storage

Start with lyophilized powder

Centrifuge vial briefly

Add pre-chilled aqueous buffer

Vortex gently and sonicate if needed

Measure absorbance at 260 nm

Calculate concentration using Beer-Lambert Law

Aliquot into single-use tubes

Store at -80°C

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7-Hydroxytetradecanedioyl-CoA

7-Hydroxyacyl-CoA
Dehydrogenase

NAD+

7-Oxotetradecanedioyl-CoA

NADH + H+

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols: 7-
Hydroxytetradecanedioyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552104#commercial-sources-for-7-
hydroxytetradecanedioyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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